Cas no 1805033-31-1 (2-Chloro-6-(difluoromethyl)-3-methylpyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-methylpyridine
• CAS No: 1805033-31-1
• MF: C₇H₆ClF₂N
• MW: 177.579047679901
• CID: 4933229
• Update Time: 2025-06-09

2-Chloro-6-(difluoromethyl)-3-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-methylpyridine

• Inchi： 1S/C7H6ClF2N/c1-4-2-3-5(7(9)10)11-6(4)8/h2-3,7H,1H3
• InChI Key： CPNZWMNJZHLUFQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-6-(difluoromethyl)-3-methylpyridine

Comprehensive Analysis of 2-Chloro-6-(difluoromethyl)-3-methylpyridine (CAS No. 1805033-31-1)

The chemical compound 2-Chloro-6-(difluoromethyl)-3-methylpyridine (CAS No. 1805033-31-1) is a specialized pyridine derivative gaining attention in agrochemical and pharmaceutical research. Its unique structural features, including the difluoromethyl and chloro substituents, contribute to its reactivity and potential applications. This article delves into its properties, synthesis, and emerging uses while addressing common queries like "2-Chloro-6-(difluoromethyl)-3-methylpyridine uses" and "CAS 1805033-31-1 safety data."

Structurally, 2-Chloro-6-(difluoromethyl)-3-methylpyridine belongs to the halogenated pyridine family, characterized by a six-membered aromatic ring with nitrogen. The presence of a chloro group at the 2-position and a difluoromethyl group at the 6-position enhances its electronic properties, making it a versatile intermediate. Researchers often search for "pyridine derivatives in crop protection" or "difluoromethylpyridine synthesis," reflecting its relevance in modern chemistry.

In agrochemical applications, this compound is explored as a precursor for novel pesticides due to its ability to modulate biological activity. The difluoromethyl group is particularly noteworthy, as fluorine-containing compounds often exhibit improved metabolic stability and target specificity. Queries like "eco-friendly pesticide intermediates" align with the industry's shift toward sustainable solutions. Notably, the compound's methyl group at the 3-position further fine-tunes its physicochemical properties.

Synthesis of CAS 1805033-31-1 typically involves multi-step reactions, including halogenation and fluoromethylation. A trending topic in organic synthesis is "green chemistry approaches for halogenated pyridines," emphasizing solvent-free or catalytic methods to reduce environmental impact. Analytical techniques such as NMR and HPLC are critical for purity verification, addressing common concerns like "how to analyze 2-Chloro-6-(difluoromethyl)-3-methylpyridine."

From a commercial perspective, demand for 2-Chloro-6-(difluoromethyl)-3-methylpyridine is rising, driven by R&D in crop science. Searches for "suppliers of CAS 1805033-31-1" or "bulk pricing for pyridine intermediates" highlight its market potential. Storage recommendations typically include inert atmospheres and moisture-free conditions to preserve stability.

Future research may explore its role in medicinal chemistry, given the pyridine scaffold's prevalence in drug design. Keywords like "pyridine-based bioactive molecules" or "fluorine in drug discovery" resonate with interdisciplinary interest. As regulatory standards evolve, compliance with guidelines such as REACH remains crucial for industrial adoption.

In summary, 2-Chloro-6-(difluoromethyl)-3-methylpyridine exemplifies innovation in heterocyclic chemistry, bridging gaps between academia and industry. Its balanced lipophilicity and electronic effects make it a candidate for diverse applications, from agrochemicals to materials science. For those investigating "advanced pyridine derivatives" or "CAS 1805033-31-1 applications," this compound offers a compelling case study in functional group interplay.